Cas no 1805285-66-8 (Methyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1805285-66-8
• MF: C₉H₆F₅NO₂
• MW: 255.141459941864
• CID: 4848691
• Update Time: 2025-10-30

Methyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H6F5NO2/c1-17-8(16)6-2-4(7(10)11)5(3-15-6)9(12,13)14/h2-3,7H,1H3
• InChI Key： BPACIFZEXUJNMA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OC)=NC=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate

Comprehensive Overview of Methyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805285-66-8)

Methyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805285-66-8) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of both difluoromethyl and trifluoromethyl groups, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "fluorinated pyridine synthesis", "CAS 1805285-66-8 applications", and "Methyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate uses", reflecting its growing relevance in modern chemistry.

The compound's molecular structure, featuring a pyridine ring with strategically placed fluorinated substituents, contributes to its versatility. Fluorine atoms are known to enhance the lipophilicity, metabolic stability, and bioavailability of molecules, which is why this compound is often explored in drug discovery. Searches for "fluorine in drug design" and "pyridine derivatives in pharmaceuticals" highlight the broader interest in such compounds. Additionally, its potential applications in agrochemicals, particularly in the development of novel pesticides, align with the increasing demand for "sustainable crop protection chemicals" and "eco-friendly agrochemicals".

From a synthetic perspective, Methyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate is synthesized through multi-step reactions involving halogenation and esterification. The process often requires precise control of reaction conditions to achieve high yields and purity. Queries like "synthesis of fluorinated pyridines" and "optimizing pyridine carboxylate reactions" are common among chemists seeking to replicate or innovate these methods. The compound's CAS number (1805285-66-8) serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and research papers.

In recent years, the compound has also been studied for its potential in material science, particularly in the development of advanced organic electronic materials. The electron-withdrawing nature of the trifluoromethyl group makes it a candidate for use in organic semiconductors and photovoltaic devices. This aligns with trending searches such as "fluorinated materials for electronics" and "pyridine-based semiconductors", reflecting the intersection of chemistry and technology.

Environmental and safety considerations are paramount when handling Methyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Searches for "safe handling of fluorinated compounds" and "chemical storage best practices" underscore the importance of these precautions.

The commercial availability of Methyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate is limited, but it can be sourced from specialized chemical suppliers. Researchers often look for "buy CAS 1805285-66-8" or "suppliers of fluorinated pyridines" to procure the compound for experimental purposes. Its niche applications mean that pricing and availability can vary significantly, prompting queries like "cost of fluorinated pyridine derivatives".

In conclusion, Methyl 4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805285-66-8) is a compound of high interest across multiple scientific disciplines. Its unique fluorinated structure, combined with its potential applications in pharmaceuticals, agrochemicals, and materials science, makes it a subject of ongoing research. As the demand for "innovative chemical intermediates" and "sustainable synthetic routes" grows, this compound is likely to remain a focal point in scientific and industrial discussions.